Cas no 2228717-48-2 (3-{2-(3-methylazetidin-3-yl)oxyethyl}-1H-indole)

• Product Name: 3-{2-(3-methylazetidin-3-yl)oxyethyl}-1H-indole
• CAS No: 2228717-48-2
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 5791419
• PubChem ID: 165950285
• Update Time: 2025-06-09

3-{2-(3-methylazetidin-3-yl)oxyethyl}-1H-indole Chemical and Physical Properties

Names and Identifiers

• EN300-1790483
• 2228717-48-2
• 3-{2-[(3-methylazetidin-3-yl)oxy]ethyl}-1H-indole
• 3-{2-(3-methylazetidin-3-yl)oxyethyl}-1H-indole

• Inchi： 1S/C14H18N2O/c1-14(9-15-10-14)17-7-6-11-8-16-13-5-3-2-4-12(11)13/h2-5,8,15-16H,6-7,9-10H2,1H3
• InChI Key： NHRFWTGPSMFHTR-UHFFFAOYSA-N
• SMILES： O(CCC1=CNC2C=CC=CC1=2)C1(C)CNC1

Computed Properties

• Exact Mass: 230.141913202g/mol
• Monoisotopic Mass: 230.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37Ų

Additional information on 3-{2-(3-methylazetidin-3-yl)oxyethyl}-1H-indole

3-{2-(3-Methylazetidin-3-yl)oxyethyl}-1H-indole: A Comprehensive Overview

3-{2-(3-Methylazetidin-3-yl)oxyethyl}-1H-indole (CAS No. 2228717-48-2) is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, with its indole core and a substituted azetidine moiety, represents a promising scaffold for drug discovery. The indole ring, a heterocyclic structure, is known for its versatility in biological interactions, while the azetidine group adds complexity to the molecule's stereochemistry and pharmacokinetic properties.

The indole moiety in 3-{2-(3-methylazetidin-3-yl)oxyethyl}-1H-indole contributes to its potential as a bioactive molecule. Indoles are prevalent in natural products and have been extensively studied for their roles in various biological pathways. Recent studies have highlighted the ability of indole-containing compounds to modulate G-protein coupled receptors (GPCRs), making them valuable leads in drug development. The substitution pattern on the indole ring, particularly at the 3-position, plays a critical role in determining the compound's binding affinity and selectivity.

The azetidine group, a four-membered ring containing one nitrogen atom, introduces rigidity and unique stereochemical properties to the molecule. In 3-{2-(3-methylazetidin-3-yl)oxyethyl}-1H-indole, the azetidine is further substituted with a methyl group at the 3-position, which enhances its stability and potentially improves its pharmacokinetic profile. This substitution pattern is reminiscent of certain natural products and has been shown to influence the compound's ability to interact with biological targets such as enzymes and receptors.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological activity of 3-{2-(3-methylazetidin-3-yl)oxyethyl}-1H-indole with greater accuracy. Molecular docking studies have revealed that this compound exhibits strong binding affinity to several therapeutic targets, including kinases and ion channels. These findings underscore its potential as a lead compound for treating conditions such as cancer, neurodegenerative diseases, and inflammatory disorders.

The synthesis of 3-{2-(3-methylazetidin-3-yl)oxyethyl}-1H-indole involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the azetidine ring through cyclization reactions and the subsequent functionalization of the indole core. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for preclinical studies.

In terms of applications, 3-{2-(3-methylazetidin-3-yl)oxyethyl}-1H-indole has shown promise in several areas. Its ability to modulate GPCRs makes it a candidate for treating cardiovascular diseases, while its interaction with kinases positions it as a potential anticancer agent. Additionally, preliminary toxicity studies indicate that this compound has a favorable safety profile, making it a strong candidate for further development.

Looking ahead, ongoing research aims to explore the full potential of CAS No. 2228717-48-2 in various therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from the laboratory to clinical trials. As our understanding of this compound deepens, it is likely to emerge as an important tool in the fight against debilitating diseases.